Octanal

• CAS No.: 124-13-0
• Product Name: Octanal
• Molecular Formula: C8H16O
• Molecular Weight: 128.21 g/mol
• IUPAC Name: octanal
• Standard InChI: InChI=1S/C8H16O/c1-2-3-4-5-6-7-8-9/h8H,2-7H2,1H3
• Standard InChIKey: NUJGJRNETVAIRJ-UHFFFAOYSA-N
• SMILES: CCCCCCCC=O
• Canonical SMILES: CCCCCCCC=O
• Boiling Point: 171.0 °C; 171 °C
• Colorform: Colorless liquid; Colorless to light yellow liquid
• Density: 0.82 to 0.83 (USCG, 1999); d204 0.82; 0.8211 g/cu cm at 20 °C; 0.810-0.830
• Flash Point: 125 °F (USCG, 1999); 125 °F (52 °C)
• Melting Point: -23.0 °C; -23 °C; -23°C
• Physical Description: N-octylaldehyde is a colorless liquids with a strong fruity odor. Less dense than water and insoluble in water. Flash points 125°F. Used in making perfumes and flavorings.; Liquid; colourless to light yellow liquid/fatty-orange odou
• Description: Octanal is a saturated fatty aldehyde formally arising from reduction of the carboxy group of caprylic acid (octanoic acid). It has a role as a plant metabolite. It is a saturated fatty aldehyde, a n-alkanal and a medium-chain fatty aldehyde.; Caprylaldehyde, also known as 1-octylaldehyde or aldehyde c-8, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, caprylaldehyde is considered to be a fatty aldehyde lipid molecule. Caprylaldehyde exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Caprylaldehyde has been detected in multiple biofluids, such as feces and saliva. Within the cell, caprylaldehyde is primarily located in the membrane (predicted from logP). Caprylaldehyde exists in all eukaryotes, ranging from yeast to humans. Caprylaldehyde is an aldehydic, citrus, and fat tasting compound that can be found in a number of food items such as loganberry, peanut, elliott's blueberry, and teff. This makes caprylaldehyde a potential biomarker for the consumption of these food products. Caprylaldehyde has been linked to the inborn metabolic disorders including celiac disease.; N-octylaldehyde is a colorless liquids with a strong fruity odor. Less dense than water and insoluble in water. Flash points 125°F. Used in making perfumes and flavorings.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 0.00 M; 0.56 mg/mL at 25 °C; In water, 5.6X10+2 mg/L at 25 °C; In water, <0.01 wt% at 20 °C; Slightly soluble in water; Miscible with alcohol, ether; Very soluble in acetone, benzene, ethyl ether, ethanol; Soluble in 70% alcohol and mineral oil; Insoluble in glycerol; Soluble in alcohol, most fixed oils, propylene glycol; insoluble in glyerin; 0.56 mg/mL; soluble in alcohol, most fixed oils, propylene glycol; insoluble in glycerol; 1ml in 2ml of 70% alcohol (in ethanol)
• Synonyms: caprylic aldehyde; octanal
• Vapor Pressure: 1.18 mmHg; 0.6 mm Hg at 20 °C
• PubChem Compound: 454
• Last Modified: Nov 11 2021